Cas no 672-47-9 (2-(Trifluoromethyl)pyrimidine-4,6-diol)

• Product Name: 2-(Trifluoromethyl)pyrimidine-4,6-diol
• CAS No: 672-47-9
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• MDL: MFCD02678234
• CID: 94802
• PubChem ID: 243103
• Update Time: 2025-06-14

2-(Trifluoromethyl)pyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)pyrimidine-4,6-diol
• IFLAB-BB F2124-0816
• 4-hydroxy-2-(trifluoromethyl)-1H-pyrimidin-6-one
• 4,6-Dihydroxy-2-trifluoromethylpyrimidine
• 6-hydroxy-2-(trifluoromethyl)-4(1H)-Pyrimidinone
• NSC 52339
• 2-trifluoromethyl-1H-pyrimidine-4,6-dione
• 2-(TRIFLUORORIMMETHYL)PYIDINE-4,6-DIOL
• 4,6-Dihydroxy-2-(trifluoromethyl)pyrimidine
• AKOS000320492
• NSC52339
• DB-011571
• NSC-52339
• F15718
• Z1874937386
• F2124-0816
• AS-5218
• AKOS022420920
• EN300-182545
• SCHEMBL1759453
• SY162813
• 672-47-9
• AKOS006345751
• CS-0020837
• BBL101159
• DTXSID30287741
• MFCD02678234
• STL554955
• 2-Trifluoromethyl-pyrimidine-4,6-diol
• AC-25252
• SB57520
• 4,6-Dihydroxy-2-(trifluoromethyl)pyrimidine, AldrichCPR

• MDL： MFCD02678234
• Inchi： InChI=1S/C5H3F3N2O2/c6-5(7,8)4-9-2(11)1-3(12)10-4/h1H,(H2,9,10,11,12)
• InChI Key： AMGBKPNVGVAFEN-UHFFFAOYSA-N
• SMILES： C1=C(N=C(C(F)(F)F)N=C1O)O

Computed Properties

• Exact Mass: 180.01500
• Monoisotopic Mass: 180.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.75
• Melting Point: 254-256℃
• Boiling Point: 228.5°C at 760 mmHg
• Flash Point: 92°C
• Refractive Index: 1.516
• PSA: 66.24000
• LogP: 0.90660

2-(Trifluoromethyl)pyrimidine-4,6-diol Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT, AVOID SKIN CONTACT

Additional information on 2-(Trifluoromethyl)pyrimidine-4,6-diol

Comprehensive Overview of 2-(Trifluoromethyl)pyrimidine-4,6-diol (CAS No. 672-47-9)

2-(Trifluoromethyl)pyrimidine-4,6-diol (CAS No. 672-47-9) is a fluorinated pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and diol functionality, has garnered attention due to its unique chemical properties and potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and infectious disease treatment.

The structural features of 2-(Trifluoromethyl)pyrimidine-4,6-diol make it a versatile intermediate in organic synthesis. Its pyrimidine core is a common motif in nucleic acid chemistry, while the trifluoromethyl group enhances metabolic stability and lipophilicity—key factors in optimizing drug-like properties. Recent studies highlight its utility in click chemistry and metal-catalyzed cross-coupling reactions, addressing the growing demand for efficient synthetic methodologies in green chemistry initiatives.

In agrochemical applications, this compound shows promise as a precursor for crop protection agents. The fluorine substitution pattern contributes to improved pesticidal activity and environmental persistence, topics highly relevant to sustainable agriculture debates. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and stability, reflecting industry standards for high-performance chemicals.

From a commercial perspective, 2-(Trifluoromethyl)pyrimidine-4,6-diol is supplied by specialty chemical manufacturers under strict quality control protocols. Its handling requires standard laboratory precautions, with storage recommendations emphasizing protection from moisture—a detail frequently queried in chemical procurement forums. The compound's structure-activity relationships continue to be investigated through computational modeling approaches, including molecular docking studies that align with AI-driven drug design trends.

Emerging research explores its potential in material science, particularly in designing fluorinated polymers with enhanced thermal stability. This intersects with nanotechnology interests, where fluorinated building blocks are valued for surface modification applications. Patent literature indicates growing IP activity around derivatives of 672-47-9, signaling its importance in industrial chemistry innovation pipelines.

For synthetic chemists, the regioselective functionalization of this scaffold presents interesting challenges, with recent publications detailing novel protection-deprotection strategies for the diol groups. These methodological advances respond to the pharmaceutical industry's need for scalable synthetic routes—a hot topic in process chemistry discussions. The compound's spectral data (IR, UV-Vis) are well-documented in scientific databases, supporting its identification in analytical method development workflows.

Environmental fate studies of trifluoromethyl-containing compounds like 672-47-9 contribute to ongoing dialogues about PFAS alternatives and green fluorochemistry. Its biodegradation pathways are being mapped to address regulatory concerns about persistent organic pollutants, demonstrating how fundamental research informs environmental risk assessment frameworks.

The global market for fluorinated pyrimidines reflects increasing demand from Asia-Pacific pharmaceutical hubs, with custom synthesis services offering tailored quantities of 2-(Trifluoromethyl)pyrimidine-4,6-diol. Quality specifications typically emphasize HPLC purity ≥98%, with certificates of analysis detailing residual solvent profiles—key purchasing criteria for GMP-compliant applications.